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Introduction

CYB210010 is a novel, potent, and long-acting serotonin 5-HT2A and 5-HT2C receptor
agonist.[1][2][3] Developed from the 2C-X phenethylamine scaffold, it has demonstrated oral
bioavailability in multiple species and readily crosses the blood-brain barrier.[2][3] Preclinical
research indicates that CYB210010 induces a robust and enduring head-twitch response
(HTR) in mice, a behavioral proxy for 5-HT2A receptor activation, following both subcutaneous
(SC) and oral (PO) administration.[1] Furthermore, studies have shown its potential to modulate
genes associated with neuroplasticity in the frontal cortex.[1][2][3]

These application notes provide detailed protocols for the subcutaneous administration of
CYB210010 in rodent models to facilitate further investigation into its pharmacokinetic (PK),
pharmacodynamic (PD), and behavioral effects. The provided methodologies are based on
published preclinical data and standard laboratory procedures for rodent handling and
substance administration.

Data Presentation
Table 1: CYB210010 Receptor Binding and Functional
Activity
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Target

- .. . Functional Activity (EC50,
Binding Affinity (Ki, nM)

nM)
Serotonin 5-HT2A 6.7 4.1
Serotonin 5-HT2C 0.55 7.3
Serotonin 5-HT1A 949
Serotonin 5-HT2B 0.48 88
Serotonin 5-HT6 4918
Adrenergic a2A 72 171 (partial agonist)
Adrenergic a2C 108

Data compiled from Cybin Inc. preclinical characterization report.[1]

Table 2: Preclinical Subcutaneous Dosing Regimens for
CYB210010 in Mice
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Study Type

Dose (mgl/kg, SC)

Dosing Schedule

Key Findings

Dose-Response
(HTR)

0.1,03,1,3

Single dose

Dose-dependent
increase in head-

twitch response.

Tachyphylaxis (HTR)

0.3

Once daily for 3 days

No reduction in HTR

response.

Tachyphylaxis (HTR)

Once daily for 3 days,
with a 48-hr washout

Blunted HTR on days
2 and 3, which
returned to normal

after washout.

Gene Expression

0.3

4 consecutive days

Changes in mRNA
levels of Homerl and
EGR2 in the frontal

cortex.

Gene Expression

Single dose

Changes in mRNA
levels of BDNF,
Homerl, and EGR2 in

the frontal cortex.

HTR: Head-Twitch Response. Data extracted from preclinical studies on CYB210010.[1]

Experimental Protocols

Preparation of CYB210010 Dosing Solution

Materials:

Sterile vials

Vortex mixer

CYB210010 powder

Sterile vehicle (e.g., 0.9% saline, phosphate-buffered saline)
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e Analytical balance

Procedure:

Determine the required concentration of the dosing solution based on the desired dose
(mg/kg) and the average weight of the animals.

o Accurately weigh the required amount of CYB210010 powder using an analytical balance.
o Aseptically transfer the powder to a sterile vial.

e Add the calculated volume of sterile vehicle to the vial.

» Vortex the solution until the CYB210010 is completely dissolved.

 Visually inspect the solution for any particulates before administration.

Subcutaneous Administration in Mice

Materials:

Prepared CYB210010 dosing solution

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

Animal scale

70% ethanol wipes

Appropriate personal protective equipment (PPE)
Procedure:
o Weigh the mouse and calculate the exact volume of the dosing solution to be administered.

o Gently restrain the mouse by scruffing the loose skin over the neck and shoulders.[4]
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o Create a "tent" of skin in the dorsal scapular region.[5]

» Wipe the injection site with a 70% ethanol wipe and allow it to dry.

« Insert the sterile needle, bevel up, at the base of the skin tent, parallel to the spine.[5]

o Aspirate briefly by pulling back the plunger to ensure the needle is not in a blood vessel.
» Slowly and steadily inject the calculated volume of the CYB210010 solution.[5]

» Withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad if
necessary.

e Return the animal to its cage and monitor for any adverse reactions.

Pharmacokinetic (PK) Blood Sampling Protocol

Materials:

Anesthetic (e.qg., isoflurane)

Blood collection tubes (e.g., EDTA-coated microtubes)

Lancets or fine-gauge needles

Capillary tubes

Centrifuge
Procedure:

e Following subcutaneous administration of CYB210010, collect blood samples at
predetermined time points (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr).[6]

» For each time point, anesthetize the animal according to the approved institutional animal
care and use committee (IACUC) protocol.

e Collect a small volume of blood (typically 30-50 pL) via a suitable method such as tail vein,
saphenous vein, or retro-orbital sinus puncture.[7][8]
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Place the blood sample into an appropriate anticoagulant-coated microtube.

Keep the samples on ice until centrifugation.

Centrifuge the blood samples to separate plasma.

Collect the plasma supernatant and store it at -80°C until analysis.

A terminal blood sample can be collected via cardiac puncture under deep anesthesia.[7]

Visualizations
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Caption: Experimental workflow for subcutaneous dosing and analysis of CYB210010.
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Caption: Postulated signaling pathway of CYB210010 via 5-HT2 receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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